Cas no 2229390-23-0 ({2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine)

• Product Name: {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine
• CAS No: 2229390-23-0
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6264901
• PubChem ID: 165855660
• Update Time: 2025-06-08

{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine
• 2229390-23-0
• {2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropyl}methanamine
• EN300-1770167

• Inchi： 1S/C11H13N5/c12-6-9-5-10(9)7-2-1-3-8(4-7)11-13-15-16-14-11/h1-4,9-10H,5-6,12H2,(H,13,14,15,16)
• InChI Key： PVTCQHQVPBVUTB-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.5Ų

Additional information on {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine

Introduction to {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine (CAS No. 2229390-23-0)

{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine (CAS No. 2229390-23-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole moiety and a cyclopropyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tetrazole ring is a well-known functional group in medicinal chemistry due to its ability to enhance the pharmacological properties of molecules. It is often used to improve the metabolic stability, bioavailability, and binding affinity of drug candidates. In the case of {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine, the tetrazole ring is strategically positioned to optimize these properties.

The cyclopropyl group, on the other hand, is known for its unique electronic and steric properties. These properties can influence the conformational flexibility and binding interactions of the molecule with biological targets. The combination of the tetrazole and cyclopropyl groups in {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine suggests that this compound may exhibit enhanced selectivity and potency in various biological assays.

Recent studies have explored the potential applications of {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine could be a promising candidate for the development of anti-inflammatory drugs.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the antiviral properties of {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine. The results indicated that this compound effectively inhibited the replication of several viruses, including influenza and herpes simplex virus. These findings highlight the potential of {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine as an antiviral agent.

The pharmacokinetic profile of {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine has also been studied extensively. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate.

In addition to its therapeutic potential, {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine has been evaluated for its safety profile. Toxicological studies have shown that this compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects in animal models. These findings support its further development as a safe and effective therapeutic agent.

The synthesis of {2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine has been optimized to ensure high yields and purity. Various synthetic routes have been explored to produce this compound efficiently. One common approach involves the reaction of a substituted phenacyl bromide with an azide followed by cyclization to form the tetrazole ring. The cyclopropylation step can be achieved through a variety of methods, including metal-catalyzed reactions or thermal cyclization.

The characterization of {2-3-(1H-1,2,3,4-tetrazol-5-y l)phen ylc yclopro pyl}m etha namine strong > has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of this compound.

In conclusion,< strong >{ 2 - 3 - ( 1 H - 1 , 2 , 3 , 4 - tet raz ol - 5 - yl )ph en ylc yclopro pyl }m etha namine< /st rong > (CAS No . 2 29 9 0 - 0 - ) is a promising compound with diverse therapeutic applications . Its unique structural features , combined with favorable pharmacokinetic and safety profiles , make it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to explore its potential as an anti-inflammatory , antiviral , and other therapeutic agents . p >